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CAS No.: 122509-74-4
Cat. No.: B177018
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Executive Summary: The "Zero-Ambiguity"
Directive[1]

Disposing of 6-chloro-5-iodo-1H-indole requires strict adherence to halogenated waste
protocols.[1] Unlike standard organic solids, the presence of both chlorine and iodine atoms on
the indole scaffold necessitates segregation from non-halogenated waste streams to prevent
the formation of toxic byproducts (e.g., dioxins, acid gases) during downstream incineration.

Immediate Action Required:
¢ NEVER dispose of this compound down the drain.[1]

 NEVER mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire
mixture is relabeled as "Halogenated Waste."

o ALWAYS label waste containers explicitly as "Halogenated Organic Solid" or "Halogenated
Solvent Waste."[1]
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Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Property

Data

Chemical Name

6-Chloro-5-iodo-1H-indole

CAS Number

122509-74-4

Molecular Formula

CsHsCIIN

Physical State

Solid (Off-white to yellow powder/crystals)

Solubility

Soluble in DMSO, DMF, DCM; Low solubility in

water.[1]

Primary Hazards

Irritant (Skin/Eye/Respiratory), Harmful if

swallowed.

GHS H-Codes

H302 (Harmful if swallowed), H315 (Skin Irrit.),
H319 (Eye Irrit.), H335 (STOT SE 3)

RCRA Status

Not P-listed or U-listed.[1] Managed as

Halogenated Organic Waste.

Technical Insight: The iodine atom at the C5 position is relatively labile under strong oxidative

conditions.[1] Mixing this compound with strong oxidizers (e.g., concentrated nitric acid,

permanganates) can release toxic iodine vapor (

Waste Segregation Logic
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The core requirement for disposal is segregation.[1] Laboratory waste contractors typically
charge significantly more for halogenated waste because it requires specialized incineration
with scrubbers to neutralize acidic gases (HCI, HI).

The Segregation Decision Matrix

The following diagram illustrates the decision logic for disposing of 6-chloro-5-iodo-1H-indole
in various experimental states.
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Waste Generation:
6-Chloro-5-iodo-1H-indole

Determine Physical State
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Figure 1: Decision matrix for segregating 6-chloro-5-iodo-1H-indole waste streams. Note that
even non-halogenated solvents become "Halogenated Waste" once contaminated with this
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compound.[1][2]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicable to: Expired chemicals, weighing boat residues, excess reagent.
o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]
o Labeling: Affix a hazardous waste tag.

o Chemical Name: Write out "6-Chloro-5-iodo-1H-indole".

o Hazard Checkbox: Check "Toxic" and "lrritant".[1]

o Constituent Tag: Clearly mark "Halogenated Organic Solid".

o Storage: Keep the container closed and stored in a satellite accumulation area (SAA) until
pickup.

» Disposal: Hand off to your facility's EHS team for high-temperature incineration.
Protocol B: Liquid Waste (Solutions)
Applicable to: Reaction mixtures, mother liquors, rotary evaporator traps.

Critical Rule: If 6-chloro-5-iodo-1H-indole is dissolved in a non-halogenated solvent (e.g.,
Acetone), the entire volume must now be treated as Halogenated Waste.[1]

e Segregation: Do not pour this solution into the "Non-Halogenated / Flammable" carboy. It
must go into the "Halogenated Waste" carboy (often distinct by color, e.g., yellow vs. red
cans).

o Compatibility Check: Ensure the waste container does not contain strong acids or oxidizers.

[1]

e Rinsing:
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o Rinse glassware with a small amount of Acetone or DCM.[1]
o Add this rinse to the Halogenated Waste container.[1]

o Do not rinse down the sink.[1]

Protocol C: Spill Cleanup (Emergency Procedure)

Scenario: You have spilled ~500 mg of solid powder on the benchtop.

o PPE: Wear nitrile gloves, safety glasses, and a lab coat. If powder is fine/dusty, use an N95
respirator or work inside the fume hood.

o Containment: Cover the spill with a damp paper towel to prevent dust generation.[1]
e Cleanup:

o Sweep up the solid using the damp paper towel or a brush/dustpan dedicated to
hazardous waste.[1]

o Place all cleanup materials (towels, gloves) into a clear plastic bag.

o Disposal: Seal the bag, label it "Debris contaminated with Halogenated Organics," and place
it in the solid hazardous waste bin.

o Decontamination: Wipe the surface with a detergent solution, followed by water.[1]

Regulatory Compliance & Transport

While 6-chloro-5-iodo-1H-indole does not have a specific EPA RCRA"P" or "U" code, it is
regulated under the "Characteristic" rules if it exhibits toxicity, but primarily it is managed based
on its chemical class.[1]

o EPA Waste Code (Generic): If dissolved in spent halogenated solvents (e.g., Methylene
Chloride), the mixture carries code F002.[3][4] If solid, it is generally classified as D001 (if
ignitable) or simply Non-RCRA Regulated Chemical Waste that requires incineration due to
halogen content.
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DOT Shipping (if transporting):

o Likely not regulated as a dangerous good for transport unless in large quantities, but
always refer to the specific SDS Section 14.

o Self-Validation: Check the container label.[1][2][5] If no UN number is present, it is likely
not DOT regulated as a hazard class 6.1, but treat as toxic for internal handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [6-Chloro-5-iodo-1H-indole: Proper Disposal & Handling
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177018/docs#6-chloro-5-iodo-1h-indole-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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